Cas no 1520470-73-8 (4-bromo-2,5-dimethylthiophene-3-sulfonyl chloride)

• Product Name: 4-bromo-2,5-dimethylthiophene-3-sulfonyl chloride
• CAS No: 1520470-73-8
• MF: C₆H₆BrClO₂S₂
• MW: 289.597637653351
• MDL: MFCD23777345
• CID: 4603714
• PubChem ID: 115824474
• Update Time: 2025-07-23

4-bromo-2,5-dimethylthiophene-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2,5-dimethylthiophene-3-sulfonyl chloride

• MDL： MFCD23777345
• Inchi： 1S/C6H6BrClO2S2/c1-3-5(7)6(4(2)11-3)12(8,9)10/h1-2H3
• InChI Key： LUNIRDJAHKLVGG-UHFFFAOYSA-N
• SMILES： C1(C)SC(C)=C(Br)C=1S(Cl)(=O)=O

Additional information on 4-bromo-2,5-dimethylthiophene-3-sulfonyl chloride

Introduction to 4-bromo-2,5-dimethylthiophene-3-sulfonyl chloride (CAS No. 1520470-73-8)

4-bromo-2,5-dimethylthiophene-3-sulfonyl chloride (CAS No. 1520470-73-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the thiophene derivatives family, characterized by a sulfur-containing heterocyclic structure, which makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromine and sulfonyl chloride functional groups enhances its utility in cross-coupling reactions and sulfonamide formation, making it a versatile building block for medicinal chemistry applications.

The sulfonyl chloride moiety in 4-bromo-2,5-dimethylthiophene-3-sulfonyl chloride is particularly noteworthy due to its reactivity in nucleophilic substitution reactions. This property allows for the facile introduction of sulfonamide groups, which are widely recognized for their biological activity. Sulfonamides have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties, making this compound a promising candidate for drug discovery programs.

Furthermore, the bromo substituent on the thiophene ring provides a handle for further functionalization via palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex molecular architectures, enabling the synthesis of novel heterocycles that may exhibit unique pharmacological profiles. The combination of these reactive sites makes 4-bromo-2,5-dimethylthiophene-3-sulfonyl chloride a valuable tool in the synthetic chemist's arsenal.

In recent years, there has been a surge in research focused on thiophene derivatives due to their diverse biological activities and structural versatility. Studies have demonstrated that thiophene-based compounds can modulate various biological pathways, including enzyme inhibition and receptor binding. For instance, derivatives of thiophene have shown promise in targeting enzymes involved in cancer metabolism and inflammation pathways. The structural features of 4-bromo-2,5-dimethylthiophene-3-sulfonyl chloride, such as its aromaticity and electron-deficient nature due to the sulfonyl chloride group, make it an ideal candidate for designing molecules with enhanced binding affinity.

The pharmaceutical industry has increasingly relied on advanced synthetic methodologies to develop novel therapeutic agents. 4-bromo-2,5-dimethylthiophene-3-sulfonyl chloride plays a crucial role in this context by serving as a precursor for more complex scaffolds. Researchers have leveraged its reactivity to develop libraries of sulfonamides with potential applications in treating neurological disorders, metabolic diseases, and infectious diseases. The compound's ability to undergo selective functionalization allows for the generation of structurally diverse analogs, which can be screened for biological activity.

One notable application of 4-bromo-2,5-dimethylthiophene-3-sulfonyl chloride is in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways and are often dysregulated in diseases such as cancer. By incorporating thiophene derivatives into kinase inhibitors, researchers aim to improve drug efficacy and reduce side effects. The sulfonyl chloride group provides a convenient site for introducing polar interactions with the kinase active site, while the bromine atom allows for further modifications through cross-coupling reactions.

Another area where 4-bromo-2,5-dimethylthiophene-3-sulfonyl chloride has shown promise is in the development of agrochemicals. Thiophene-based compounds exhibit herbicidal and fungicidal properties due to their ability to disrupt essential biological processes in pests and pathogens. The structural flexibility of this compound allows chemists to design molecules that target specific enzymes or receptors involved in plant defense mechanisms. This approach not only enhances crop protection but also minimizes environmental impact by reducing the reliance on traditional pesticides.

The synthetic utility of 4-bromo-2,5-dimethylthiophene-3-sulfonyl chloride extends beyond pharmaceuticals and agrochemicals into materials science. Thiophene derivatives are known for their electronic properties, making them suitable candidates for organic semiconductors and conductive polymers. Researchers have explored its potential in developing flexible electronics and solar cells due to its ability to form stable conjugated systems. The presence of both bromine and sulfonyl chloride groups allows for further functionalization via cross-coupling reactions, enabling the creation of tailored materials with specific electronic characteristics.

In conclusion,4-bromo-2,5-dimethylthiophene-3-sulfonyl chloride (CAS No. 1520470-73-8) is a multifaceted compound with significant applications across multiple disciplines. Its unique structural features make it an invaluable intermediate in drug discovery、agrochemical development，and materials science。The ongoing research into thiophene derivatives underscores their potential as building blocks for innovative solutions to global challenges。As synthetic methodologies continue to advance，the utility of this compound is expected to expand，further solidifying its importance in scientific endeavors.